Cas no 2228584-48-1 (3-(3-chloro-2,4-difluorophenyl)-2,2-difluoropropanoic acid)

3-(3-Chloro-2,4-difluorophenyl)-2,2-difluoropropanoic acid is a fluorinated aromatic carboxylic acid derivative characterized by its unique substitution pattern of chlorine and fluorine atoms on the phenyl ring, along with difluorination at the propanoic acid side chain. This structural configuration enhances its reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple fluorine atoms contributes to improved metabolic stability and lipophilicity, which are advantageous in the design of bioactive compounds. Its precise functional group arrangement allows for selective modifications, facilitating applications in the development of advanced small-molecule therapeutics and specialty chemicals.
3-(3-chloro-2,4-difluorophenyl)-2,2-difluoropropanoic acid structure
2228584-48-1 structure
Product Name:3-(3-chloro-2,4-difluorophenyl)-2,2-difluoropropanoic acid
CAS No:2228584-48-1
MF:C9H5ClF4O2
MW:256.581415891647
CID:5978498
PubChem ID:165835071
Update Time:2025-06-10

3-(3-chloro-2,4-difluorophenyl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3-chloro-2,4-difluorophenyl)-2,2-difluoropropanoic acid
    • EN300-1941191
    • 2228584-48-1
    • Inchi: 1S/C9H5ClF4O2/c10-6-5(11)2-1-4(7(6)12)3-9(13,14)8(15)16/h1-2H,3H2,(H,15,16)
    • InChI Key: MCQYBDVGJZVPNZ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1F)CC(C(=O)O)(F)F)F

Computed Properties

  • Exact Mass: 255.9914197g/mol
  • Monoisotopic Mass: 255.9914197g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 37.3Ų

3-(3-chloro-2,4-difluorophenyl)-2,2-difluoropropanoic acid Pricemore >>

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Additional information on 3-(3-chloro-2,4-difluorophenyl)-2,2-difluoropropanoic acid

Comprehensive Overview of 3-(3-Chloro-2,4-difluorophenyl)-2,2-difluoropropanoic Acid (CAS No. 2228584-48-1)

3-(3-Chloro-2,4-difluorophenyl)-2,2-difluoropropanoic acid (CAS No. 2228584-48-1) is a fluorinated aromatic compound with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of difluoropropanoic acid derivatives, which are increasingly studied for their unique physicochemical properties and bioactivity. The presence of multiple fluorine atoms enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery.

In recent years, the demand for fluorinated compounds has surged due to their role in developing next-generation therapeutics and sustainable agrochemicals. Researchers are particularly interested in CAS No. 2228584-48-1 for its potential as a building block in synthesizing bioactive molecules. Its structural features, including the chloro-difluorophenyl moiety, contribute to its versatility in organic synthesis and medicinal chemistry.

The compound's molecular formula and weight are critical for analytical chemists and formulation scientists. With the rise of AI-driven drug design and computational chemistry, tools like molecular docking and QSAR modeling are being employed to explore its interactions with biological targets. This aligns with the growing trend of green chemistry, where efficient synthesis routes for such compounds are prioritized to minimize environmental impact.

Another area of interest is the compound's potential in crop protection. Fluorinated phenyl derivatives are known for their herbicidal and fungicidal properties, and 3-(3-chloro-2,4-difluorophenyl)-2,2-difluoropropanoic acid is no exception. Its mode of action and structure-activity relationship (SAR) are subjects of ongoing research, especially in the context of resistance management in agriculture.

From a regulatory perspective, the compound's safety profile and toxicological data are essential for its adoption in commercial applications. Recent advancements in analytical techniques, such as LC-MS and NMR spectroscopy, have facilitated its characterization and purity assessment. These developments are crucial for meeting the stringent requirements of Good Manufacturing Practices (GMP) in the pharmaceutical industry.

In summary, 3-(3-chloro-2,4-difluorophenyl)-2,2-difluoropropanoic acid (CAS No. 2228584-48-1) represents a promising candidate for diverse applications, from drug development to agrochemical innovation. Its unique structural attributes and compatibility with modern synthetic methodologies underscore its relevance in contemporary scientific research.

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